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Compound Focus: Cardiospermin

CAS No.: 54525-10-9

Cat. No.: S584328

Chemical Structure of Cardiospermin

The core information available is the chemical structure of cardiospermin, as shown below.
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Diagram of cardiospermin's core structure, showing a flavonoid aglycone linked to a glucose molecule. [1]

Based on the structure diagram and common biochemical knowledge, cardiospermin appears to be a
flavonoid glycoside, a class of compounds commonly found in plants. The "glycoside" part of the name
indicates that a sugar molecule (glycone) is attached to a non-sugar part (aglycone). The structure suggests

the aglycone is a flavon, a structure common to flavonoids [1].

Available Data on the Source Plant and Related
Compounds
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While direct data on cardiospermin is scarce, research on its source plant, Cardiospermum halicacabum,

and its other chemical constituents provides some context.

The table below summarizes key chemical constituents found in Cardiospermum halicacabum, which

contribute to its documented pharmacological activities [2].

Specific Compound Documented Bioactivity (from C.
Compound Class .
Examples halicacabum extracts)
Flavonoids Apigenin, Luteolin, Rutin, Antifungal activity, Anti-inflammatory activity
Chrysoeriol
Fatty Acids B-Arachidic acid Information not available in search results
Other Tannins, Saponins, Information not available in search results
Components Phytosterols

One study demonstrated that a methanol extract of C. halicacabum seeds, which contains a mixture of these
compounds, showed significant antifungal activity against Trichophyton rubrum, a common dermatophyte
[2]. Computational analysis within the same study suggested that the flavonoids luteolin and rutin may

contribute to this effect by potentially inhibiting the fungal chaperone protein Hsp90 [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. File: Cardiospermin .svg - Wikimedia Commons [commons.wikimedia.org]
2. Antifungal activity of Cardiospermum halicacabum L ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [cardiospermin natural product discovery]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b584328#cardiospermin-natural-

product-discovery]

© 2026 Smolecule. All rights reserved. 2/3 Tech Support


https://www.smolecule.com/products/s584328?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6047602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6047602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6047602/
https://www.smolecule.com/products/s584328?utm_src=pdf-custom-synthesis
https://commons.wikimedia.org/wiki/File:Cardiospermin.svg
https://pmc.ncbi.nlm.nih.gov/articles/PMC6047602/
https://www.smolecule.com/products/b584328#cardiospermin-natural-product-discovery
https://www.smolecule.com/products/b584328#cardiospermin-natural-product-discovery
https://www.smolecule.com/products/b584328#cardiospermin-natural-product-discovery
https://www.smolecule.com/products/s584328?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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